(4-Tert-butyl-benzyl)-(4,4,4-trifluoro-butyl)-amine

• Molecular Formula: C15H22F3N
• Molecular Weight: 273.34 g/mol
• IUPAC Name: N-[(4-tert-butylphenyl)methyl]-4,4,4-trifluorobutan-1-amine
• InChI: InChI=1S/C15H22F3N/c1-14(2,3)13-7-5-12(6-8-13)11-19-10-4-9-15(16,17)18/h5-8,19H,4,9-11H2,1-3H3
• InChI Key: REKXNHAAEURWNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CNCCCC(F)(F)F

Description

(4-Tert-butyl-benzyl)-(4,4,4-trifluoro-butyl)-amine is a useful research compound. Its molecular formula is C15H22F3N and its molecular weight is 273.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.097 ml of 4-tert-butylbenzylamine (0.55 mmol) and 110 mg 4,4,4-trifluoro-butyraldehyde (0.83 mmol) were dissolved in 2 ml methanol and stirred 30 min at rt and then refluxed for 2.5 h. After cooling down to rt, 25 mg (0.66 mmol) of sodium borohydride were added and after stirring for 5 min at rt, the reaction mixture was refluxed for 2¾ h. After cooling down to rt, the reaction mixture was treated with 1 drop 1 N HCl and concentrated in vacuo. The residue was diluted with water/EtOAc. After separation of the organic phase, the aqueous phase was extracted with EtOAc and the combined organic phases were washed with brine, dried with magnesium sulfate, filtered off and concentrated in vacuo. The residue was purified by column chromatography (8 g silica gel; EtOAc/heptane 1:2) to give 110 mg colorless viscous oil (73%). MS (ISP) 274.2 (M+H)+.